![molecular formula C7H8N2O4 B050452 5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid CAS No. 117860-56-7](/img/structure/B50452.png)
5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid
Overview
Description
5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid, also known as MMP, is an organic compound with a molecular formula of C7H8N2O3. It is a member of the pyrazole family and is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. It is also used in the synthesis of other organic compounds, such as amines, carboxylic acids, and alcohols. MMP has a variety of applications in the chemical, pharmaceutical, and agricultural industries.
Scientific Research Applications
Synthesis of Condensed Pyrazoles : Ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates, closely related compounds, have been used in Pd-Catalysed Cross-Coupling Reactions to synthesize condensed pyrazoles and various other pyrazole derivatives (Arbačiauskienė, Vilkauskaitė, Šačkus, & Holzer, 2011).
Hydrogenation Studies : The hydrogenation of methyl esters of some 1H-pyrazoline-3-carboxylic acids, which includes 5-methoxycarbonyl-substituted analogs, has been researched. This process predominantly results in the formation of trans isomers of the corresponding amino pyrrolidinones (Gorpinchenko, Petrovcx, Lozhkin, Galkin, & Dokichev, 2009).
Structural and Spectral Studies : Investigations into the structural and spectral characteristics of pyrazole derivatives, including methoxycarbonyl-substituted compounds, provide important insights into their properties and potential applications (Viveka, Vasantha, Dinesha, Naveen, Lokanath, & Nagaraja, 2016).
Synthesis of Pyrazole Derivatives : The synthesis of various pyrazole derivatives from 1,5-diphenyl-1H-pyrazole-3,4-dicarboxylic acid, which involves ethoxycarbonyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, highlights the compound's role in creating a wide array of chemical structures (Kasımoğulları & Arslan, 2010).
Biological Activities : Studies on 1-Aryl-1H-pyrazole-5-acetic acids, which include compounds related to 5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid, show various biological activities like anti-inflammatory, analgesic, antipyretic, and antiaggregating effects (Menozzi, Mosti, Schenone, D'Amico, Falciani, & Filippelli, 1994).
Coordination Chemistry : The use of pyrazole-dicarboxylate acid derivatives, such as 1-(carboxymethyl)-5-methyl-1H-pyrazole-3-carboxylic acid, in forming coordination complexes with metals like Cu and Co, demonstrates its potential in coordination chemistry (Radi, Yahyi, Et‐touhami, Jha, Adarsh, Robeyns, & Garcia, 2015).
properties
IUPAC Name |
5-methoxycarbonyl-1-methylpyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O4/c1-9-5(7(12)13-2)3-4(8-9)6(10)11/h3H,1-2H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMNNEPAQHIMLFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C(=O)O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10558168 | |
Record name | 5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10558168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
117860-56-7 | |
Record name | 5-Methyl 1-methyl-1H-pyrazole-3,5-dicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=117860-56-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10558168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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